(2R)-N-(Cyanomethyl)-1-methyl-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: (2R)-N-(cyanomethyl)-1-methyl-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C8H11N3O2/c1-11-6(2-3-7(11)12)8(13)10-5-4-9/h6H,2-3,5H2,1H3,(H,10,13)/t6-/m1/s1
• InChI Key: BEXLIEFOFUAWHD-ZCFIWIBFSA-N
• Canonical SMILES: CN1C(CCC1=O)C(=O)NCC#N
• Isomeric SMILES: CN1[C@H](CCC1=O)C(=O)NCC#N
• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol

Description

“(2R)-N-(Cyanomethyl)-1-methyl-5-oxopyrrolidine-2-carboxamide” is a complex organic compound. The “2R” indicates that it is a chiral molecule, and the configuration at the chiral center is "R". The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also has a carboxamide group (-CONH2), a methyl group (-CH3), and a cyanomethyl group (-CH2CN).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring, the introduction of the carboxamide and cyanomethyl groups, and the creation of the chiral center with the correct configuration. Retrosynthetic analysis could be used to plan the synthesis, breaking down the target molecule into simpler precursor structures.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray diffraction or NMR spectroscopy could be used to analyze the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the cyanomethyl group could participate in reactions such as nucleophilic substitution or elimination. The carboxamide group could undergo hydrolysis, among other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would involve interacting with a specific biological target to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety measures should always be taken when working with chemicals.